
Personal protective equipment for handling AG-
825

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AG-825

Cat. No.: B7805358 Get Quote

Essential Safety and Handling Guide for AG-825
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of AG-825, a selective ErbB2 tyrosine kinase inhibitor. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling AG-825 to minimize exposure and ensure personal

safety. The following table summarizes the required equipment.

Protection Type Required Equipment Specifications

Eye Protection Safety Goggles
Must be worn to protect from

dust particles.

Hand Protection Chemical-resistant gloves
Compatible gloves should be

worn.

Body Protection Lab Coat To protect from contamination.

Respiratory NIOSH-approved respirator

Use as conditions warrant,

especially when dust may be

generated.
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Operational Plan: Handling AG-825
Adherence to the following step-by-step handling procedures is crucial for maintaining a safe

laboratory environment.

1. Engineering Controls and Preparation:

Work in a well-ventilated area.[1][2]

Use process enclosures, local exhaust ventilation, or other engineering controls to manage

airborne levels.[1][2]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

2. Handling the Compound:

Avoid raising and breathing dust.

Do not take the substance internally.

Wash hands and any exposed skin thoroughly with soap and water after handling.

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes, holding

eyelids apart. Seek medical attention.

Skin Contact: Immediately wash the affected skin with soap and plenty of water for at least

20 minutes. Remove contaminated clothing and wash it before reuse. Get medical attention

if symptoms occur.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Get

immediate medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed by medical

personnel. Get medical attention.
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Proper disposal of AG-825 and any contaminated materials is critical to prevent environmental

contamination.

Waste Collection: Collect residue and unused product in a designated chemical waste

container.

Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and

federal regulations.

Environmental Precautions: Take necessary steps to avoid release into the environment.

Experimental Workflow: In Vitro Kinase Assay
The following diagram illustrates a typical workflow for determining the inhibitory activity of AG-
825 on the ErbB2 kinase.
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In vitro kinase assay workflow for AG-825.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b7805358?utm_src=pdf-custom-synthesis
https://agscientific.com/system/product_documents/A-1182%2C%20Tyrphostin%20AG%20825%2C%20SDS%202022_r01_1.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Cayman149092-50-2.pdf
https://www.benchchem.com/product/b7805358#personal-protective-equipment-for-handling-ag-825
https://www.benchchem.com/product/b7805358#personal-protective-equipment-for-handling-ag-825
https://www.benchchem.com/product/b7805358#personal-protective-equipment-for-handling-ag-825
https://www.benchchem.com/product/b7805358#personal-protective-equipment-for-handling-ag-825
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7805358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

